
Application Notes and Protocols: PI5P4Ks-IN-2
Treatment in Cancer Models

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: PI5P4Ks-IN-2

Cat. No.: B12391275

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylinositol 5-phosphate 4-kinases (PI5P4Ks) are a family of lipid kinases that play a

crucial role in cellular signaling, metabolism, and stress responses.[1] Dysregulation of PI5P4K

activity has been implicated in various diseases, including cancer, making them an attractive

target for therapeutic intervention.[2][3] PI5P4Ks-IN-2, also known as compound 40, is a

selective inhibitor of the PI5P4K gamma (PI5P4Kγ) isoform.[4][5] This document provides a

summary of the available data on PI5P4Ks-IN-2 and outlines generalized protocols for its

potential application in mouse models of cancer, based on existing knowledge of PI5P4K

inhibition.

Note: There are currently no publicly available studies detailing the use of PI5P4Ks-IN-2 in in

vivo mouse models of cancer. The following application notes and protocols are based on the

in vitro characterization of PI5P4Ks-IN-2 and general methodologies for testing small molecule

inhibitors in preclinical cancer models.

PI5P4Ks-IN-2: In Vitro Activity and Selectivity
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PI5P4Ks-IN-2 has been characterized as a potent and selective inhibitor of PI5P4Kγ. The

available in vitro data is summarized below.

Parameter PI5P4Kα PI5P4Kβ PI5P4Kγ PI5P4Kγ+ Reference

pIC50 <4.3 <4.6 6.2 <5.5 [4][5]

Ki (nM) - >30,000 68 - [6]

PI5P4K Signaling in Cancer
PI5P4Ks are involved in multiple signaling pathways that are critical for cancer cell proliferation,

survival, and metabolism. Inhibition of PI5P4K can impact these pathways, leading to anti-

tumor effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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